N-[(3,4-dimethylphenyl)methyl]-1-methylsulfonylpiperidin-4-amine

• IUPAC Name: N-[(3,4-dimethylphenyl)methyl]-1-methylsulfonylpiperidin-4-amine
• InChI: InChI=1S/C15H24N2O2S/c1-12-4-5-14(10-13(12)2)11-16-15-6-8-17(9-7-15)20(3,18)19/h4-5,10,15-16H,6-9,11H2,1-3H3
• InChI Key: XUEBTSKIOHGWLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC2CCN(CC2)S(=O)(=O)C)C
• Molecular Formula: C15H24N2O2S
• Molecular Weight: 296.4 g/mol

Description

N-[(3,4-dimethylphenyl)methyl]-1-methylsulfonylpiperidin-4-amine, commonly known as DMMDA-2, is a research chemical that belongs to the class of phenethylamines. It is a psychoactive compound that has been studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of DMMDA-2 is not fully understood. It is believed to act as a serotonin receptor agonist, which means it binds to and activates serotonin receptors in the brain. This leads to the release of neurotransmitters such as dopamine and norepinephrine, which are responsible for the psychoactive effects of the compound.
Biochemical and Physiological Effects:
DMMDA-2 has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes changes in mood, perception, and thought processes. DMMDA-2 has been shown to have a long duration of action, with effects lasting up to 8 hours.

Advantages and Limitations for Lab Experiments

DMMDA-2 has several advantages for use in lab experiments. It is a potent and selective serotonin receptor agonist, which makes it useful for investigating the role of serotonin receptors in various physiological and pathological processes. However, it also has several limitations. It is a controlled substance, which makes it difficult to obtain and use in research. It also has potential risks associated with its use, including toxicity and adverse effects on the cardiovascular system.

Future Directions

There are several future directions for research on DMMDA-2. One area of interest is its potential use in the treatment of depression and anxiety disorders. DMMDA-2 has been shown to have antidepressant and anxiolytic effects in animal studies, and further research is needed to investigate its potential use in humans. Another area of interest is its potential use in the treatment of addiction. DMMDA-2 has been shown to have effects on the reward system in the brain, and further research is needed to investigate its potential use in the treatment of addiction. Finally, further research is needed to investigate the long-term effects of DMMDA-2 on the brain and body, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of DMMDA-2 involves the reaction of 3,4-dimethylphenethylamine with methylsulfonyl chloride and piperidine. The resulting compound is then purified using chromatography. The synthesis of DMMDA-2 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

DMMDA-2 has been studied for its potential use in scientific research. It has been shown to have psychoactive effects similar to other phenethylamines, such as mescaline and MDMA. DMMDA-2 has been used in studies to investigate its effects on serotonin receptors and its potential use in the treatment of depression and anxiety disorders.